Cas no 1805376-96-8 (4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805376-96-8
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4873918
• Update Time: 2025-10-18

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-1-5-6(8(11)12)7(10)4(3-14)2-13-5/h2-3,8H,1H2
• InChI Key： QQHLXPMMNIOSQQ-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CN=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 1805376-96-8, known as 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a chlorine atom at position 4, a chloromethyl group at position 2, a difluoromethyl group at position 3, and a carboxaldehyde group at position 5. These substituents impart distinctive chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The structural features of this compound play a crucial role in its reactivity and functionality. The presence of electron-withdrawing groups such as chlorine and difluoromethyl substituents enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks. This property is particularly advantageous in organic synthesis, where such compounds are often used as intermediates in the construction of complex molecules. Furthermore, the carboxaldehyde group at position 5 introduces additional reactivity, enabling further functionalization through condensation reactions or other transformations.

Recent studies have highlighted the potential of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde in the field of medicinal chemistry. Its unique combination of substituents makes it an ideal candidate for exploring novel drug delivery systems or as a building block for bioactive molecules. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibitors, demonstrating promising results in vitro. The compound's ability to coordinate with metal ions such as zinc or copper has opened new avenues for its application in catalysis and materials science.

In terms of environmental impact, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with specific microbial strains showing potential for its degradation. However, further research is required to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

The versatility of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde extends to its application in agrochemicals. Its ability to inhibit certain enzymes involved in plant defense mechanisms has led to its exploration as a potential herbicide or fungicide. Field trials conducted under controlled conditions have shown promising results, with the compound demonstrating selective activity against target pathogens while exhibiting low toxicity to non-target organisms.

In conclusion, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805376-96-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.